Cas no 81559-22-0 (Isotriornicine)

• Product name: Isotriornicine
• CAS No: 81559-22-0
• MF: C₃₁H₅₀N₆O₁₂
• MW: 698.76170873642
• CID: 986886

Isotriornicine Chemical and Physical Properties

Names and Identifiers

• isotriornicine
• [(E)-5-[3-[(5R)-5-[3-[acetyl(hydroxy)amino]propyl]-3,6-dioxopiperazin-2-yl]propyl-hydroxyamino]-3-methyl-5-oxopent-3-enyl] (2S)-2-acetamido-5-[hydroxy-[(E)-5-hydroxy-3-methylpent-2-enoyl]amino]pentano
• Istriornicin
• L-Ornithine, N2-acetyl-N5-hydroxy-N5-(5-hydroxy-3-methyl-1-oxo-2-pentenyl)-, 5-((3-(5-(3-(acetylhydroxyamino)propyl)-3,6-dioxo-2-piperazinyl)propyl)hydroxyamino)-3-methyl-5-oxo-3-pentenyl ester, (2S-(2alpha(E(E)),5alpha))-
• Isotriornicine

• Inchi： 1S/C31H50N6O12/c1-20(11-16-38)18-27(41)37(48)15-7-10-26(32-22(3)39)31(45)49-17-12-21(2)19-28(42)36(47)14-6-9-25-30(44)33-24(29(43)34-25)8-5-13-35(46)23(4)40/h18-19,24-26,38,46-48H,5-17H2,1-4H3,(H,32,39)(H,33,44)(H,34,43)/b20-18+,21-19+/t24-,25?,26+/m1/s1
• InChI Key： OEZAYKMYHOLRMX-BWUPFESSSA-N
• SMILES： O=C1C(CCCN(C(/C=C(\C)/CCOC([C@H](CCCN(C(/C=C(\C)/CCO)=O)O)NC(C)=O)=O)=O)O)NC([C@@H](CCCN(C(C)=O)O)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 22
• Complexity: 1240
• Topological Polar Surface Area: 255

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives